Cas no 2640829-30-5 (4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine)

• Product Name: 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine
• CAS No: 2640829-30-5
• MF: C₁₇H₁₉FN₂O₄S
• MW: 366.407166719437
• CID: 5316454
• PubChem ID: 155801196
• Update Time: 2025-05-23

4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040717809
• 2640829-30-5
• F6709-4704
• 4-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine
• 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

• Inchi： 1S/C17H19FN2O4S/c1-3-23-17-5-4-15(9-16(17)18)25(21,22)20-10-14(11-20)24-13-6-7-19-12(2)8-13/h4-9,14H,3,10-11H2,1-2H3
• InChI Key： IORGILDNVGAYFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N1CC(C1)OC1C=CN=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 366.10495643g/mol
• Monoisotopic Mass: 366.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.1Ų

Additional information on 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

Comprehensive Overview of 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine (CAS No. 2640829-30-5)

4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine (CAS No. 2640829-30-5) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. Its unique molecular architecture, featuring a pyridine core linked to a fluorobenzenesulfonyl-modified azetidine ring, positions it as a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in the context of precision medicine and targeted therapies.

The compound's sulfonamide and ether functional groups contribute to its stability and bioavailability, making it a subject of study in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Recent trends in AI-driven drug design have further amplified interest in such molecules, as computational models can predict their interactions with proteins like BRD4 or PI3K, which are frequently searched terms in oncology research. The ethoxy and fluoro substituents enhance its lipophilicity, a critical factor for blood-brain barrier penetration, a key concern in neurodegenerative disease drug development.

From a synthetic perspective, 2640829-30-5 exemplifies modern heterocyclic chemistry techniques. Its preparation often involves Pd-catalyzed cross-coupling and microwave-assisted synthesis, methods widely discussed in green chemistry forums due to their efficiency and reduced environmental impact. The compound’s azetidine-3-yloxy linkage is a notable feature, as this strained ring system is increasingly exploited in fragment-based drug discovery to improve binding affinity.

In the context of drug repurposing, a trending topic in post-pandemic research, 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has been hypothesized to interact with viral proteases based on molecular docking studies. This aligns with frequent searches for "broad-spectrum antiviral compounds" in scientific databases. Its methylpyridine moiety also suggests potential in metalloenzyme inhibition, relevant to antibiotic resistance research.

Analytical characterization of this compound typically employs LC-MS/MS and NMR spectroscopy, techniques central to quality-by-design (QbD) approaches in pharmaceutical manufacturing. The fluorobenzenesulfonyl group’s distinct 19F NMR signal facilitates reaction monitoring, a detail appreciated by process chemists optimizing continuous flow synthesis systems—another hot topic in Industry 4.0 discussions.

Given the rising demand for small-molecule probes in chemical biology, 2640829-30-5 serves as a valuable tool compound. Its potential to modulate protein-protein interactions (PPIs) addresses a major challenge in undruggable target research, frequently queried in cancer therapeutics literature. The compound’s logP and TPSA values, often calculated using Cheminformatics tools, make it a case study in hit-to-lead optimization workshops.

In summary, 4-{[1-(4-Ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine represents a convergence of multiple cutting-edge research domains: from structure-activity relationship (SAR) studies to computational drug discovery. Its CAS registry (2640829-30-5) ensures precise tracking in patent literature and regulatory submissions, while its structural features continue to inspire innovations in rational drug design.